N-(4-Fluorobenzyl)-3-oxobutanamide
Description
N-(4-Fluorobenzyl)-3-oxobutanamide, also known as 4-Fluorobenzyl 3-oxobutanamide or 4-FBBA, is a fluorinated organic compound that has been extensively studied for its potential applications in a wide range of scientific research fields. It is a versatile compound that can be synthesized in different ways and can be used to study various biochemical and physiological effects. In
Scientific Research Applications
Identification in Psychoactive Substances
N-(4-Fluorobenzyl)-3-oxobutanamide derivatives, such as ADB-FUBINACA and AB-FUBINACA, have been identified in illegal psychoactive substances. These compounds are notable for their high affinity for cannabinoid CB1 and CB2 receptors. They were detected using various techniques like liquid chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy (Qian et al., 2015), (Uchiyama et al., 2012).
Application in Radioligand Imaging
A compound with a structural similarity to this compound, 3-[1H-Imidazol-4-yl]propyl 4-fluorobenzyl ether (fluoroproxyfan), has been developed as a potential histamine H3 receptor ligand for clinical PET studies (Iwata et al., 2000).
Metabolic Investigation in Illicit Drugs
This compound derivatives have been studied for their metabolism by human liver microsomes. The study focused on understanding the metabolism reactions of these substances, which can provide insights for drug development and detection in forensic applications (Takayama et al., 2014).
Investigation in Antimicrobial Activities
Compounds with the 4-fluorobenzyl group have been investigated for their antimicrobial activities. Such studies help in understanding the potential of these compounds in developing new antimicrobial agents (Elmas et al., 2018), (Kumar et al., 2016).
Potential in Organic Solar Cells
Benzyl and fluorinated benzyl side chains, similar to the 4-fluorobenzyl group in this compound, have been used in non-fullerene acceptors in polymer-based organic solar cells. Such research contributes to the advancement of solar energy technology (Nazari et al., 2018).
Neuroprotective Drug Development
Compounds structurally similar to this compound have been studied for their potential as neuroprotective drugs. This research is crucial for developing treatments for neurological conditions (Iwamoto & Kita, 2006).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-3-oxobutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO2/c1-8(14)6-11(15)13-7-9-2-4-10(12)5-3-9/h2-5H,6-7H2,1H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXWOJMGFAXNTEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)NCC1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354891 |
Source
|
| Record name | N-(4-FLUOROBENZYL)-3-OXOBUTANAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
116475-94-6 |
Source
|
| Record name | N-(4-FLUOROBENZYL)-3-OXOBUTANAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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